Cas no 173300-83-9 (1,3-di-tert-butyl 2-sulfanylideneimidazolidine-1,3-dicarboxylate)
173300-83-9 structure
Product Name:1,3-di-tert-butyl 2-sulfanylideneimidazolidine-1,3-dicarboxylate
CAS No:173300-83-9
MF:C13H22N2O4S
MW:302.389782428741
CID:4612619
PubChem ID:22591814
Update Time:2024-11-06
1,3-di-tert-butyl 2-sulfanylideneimidazolidine-1,3-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- di-tert-butyl 2-thioxoimidazolidine-1,3-dicarboxylate
- 1,3-di-tert-butyl 2-sulfanylideneimidazolidine-1,3-dicarboxylate
- 1,3-Imidazolidinedicarboxylic acid, 2-thioxo-, 1,3-bis(1,1-dimethylethyl) ester
- XKAUHHTXJNCNME-UHFFFAOYSA-N
- G57634
- 2-Thioxo-imidazolidine-1,3-dicarboxylic acid di-tert-butyl ester
- 173300-83-9
- EN300-140267
- ditert-butyl 2-sulfanylideneimidazolidine-1,3-dicarboxylate
- tert-butyl 3-(tert-butoxycarbonyl)-2-thioxoimidazolidinecarboxylate
- 1,3-DI-TERT-BUTYL2-SULFANYLIDENEIMIDAZOLIDINE-1,3-DICARBOXYLATE
- SCHEMBL3243997
-
- Inchi: 1S/C13H22N2O4S/c1-12(2,3)18-10(16)14-7-8-15(9(14)20)11(17)19-13(4,5)6/h7-8H2,1-6H3
- InChI Key: XKAUHHTXJNCNME-UHFFFAOYSA-N
- SMILES: C1(=S)N(C(OC(C)(C)C)=O)CCN1C(OC(C)(C)C)=O
Computed Properties
- Exact Mass: 302.13002836g/mol
- Monoisotopic Mass: 302.13002836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 91.2Ų
1,3-di-tert-butyl 2-sulfanylideneimidazolidine-1,3-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AV62437-2.5g |
1,3-di-tert-butyl 2-sulfanylideneimidazolidine-1,3-dicarboxylate |
173300-83-9 | 95% | 2.5g |
$1301.00 | 2024-04-20 | |
| A2B Chem LLC | AV62437-5g |
1,3-di-tert-butyl 2-sulfanylideneimidazolidine-1,3-dicarboxylate |
173300-83-9 | 95% | 5g |
$1908.00 | 2024-04-20 | |
| A2B Chem LLC | AV62437-50mg |
1,3-di-tert-butyl 2-sulfanylideneimidazolidine-1,3-dicarboxylate |
173300-83-9 | 95% | 50mg |
$178.00 | 2024-04-20 | |
| A2B Chem LLC | AV62437-100mg |
1,3-di-tert-butyl 2-sulfanylideneimidazolidine-1,3-dicarboxylate |
173300-83-9 | 95% | 100mg |
$248.00 | 2024-04-20 | |
| A2B Chem LLC | AV62437-250mg |
1,3-di-tert-butyl 2-sulfanylideneimidazolidine-1,3-dicarboxylate |
173300-83-9 | 95% | 250mg |
$340.00 | 2024-04-20 | |
| A2B Chem LLC | AV62437-500mg |
1,3-di-tert-butyl 2-sulfanylideneimidazolidine-1,3-dicarboxylate |
173300-83-9 | 95% | 500mg |
$541.00 | 2024-04-20 | |
| A2B Chem LLC | AV62437-1g |
1,3-di-tert-butyl 2-sulfanylideneimidazolidine-1,3-dicarboxylate |
173300-83-9 | 95% | 1g |
$682.00 | 2024-04-20 | |
| Chemenu | CM477686-100mg |
1,3-di-tert-butyl 2-sulfanylideneimidazolidine-1,3-dicarboxylate |
173300-83-9 | 95%+ | 100mg |
$203 | 2023-03-07 | |
| Chemenu | CM477686-250mg |
1,3-di-tert-butyl 2-sulfanylideneimidazolidine-1,3-dicarboxylate |
173300-83-9 | 95%+ | 250mg |
$279 | 2023-03-07 | |
| Chemenu | CM477686-500mg |
1,3-di-tert-butyl 2-sulfanylideneimidazolidine-1,3-dicarboxylate |
173300-83-9 | 95%+ | 500mg |
$496 | 2023-03-07 |
1,3-di-tert-butyl 2-sulfanylideneimidazolidine-1,3-dicarboxylate Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
173300-83-9 (1,3-di-tert-butyl 2-sulfanylideneimidazolidine-1,3-dicarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk